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Compound of Interest

Compound Name: RIG012

Cat. No.: B10824127

Get Quote

This document provides immediate safety, logistical, and disposal information for RIG012, a

potent antagonist of the RIG-I innate immune receptor. Adherence to these guidelines is critical

to ensure the safety of laboratory personnel and to prevent environmental contamination.

RIG012 Hazard Profile and Chemical Properties
RIG012 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] All personnel handling this compound should be familiar with its hazard profile and

take appropriate safety precautions.
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Property Value Reference

Chemical Name
4-(Benzyloxy)-3,3-diethyl-2H-

benzo[g]indole-2,5(3H)-dione
[2]

CAS Number 2642218-43-5 [1][3]

Molecular Formula C23H21NO3 [1][2]

Molecular Weight 359.43 g/mol [1]

GHS Classification
Acute toxicity, Oral (Category

4)
[1]

Acute aquatic toxicity

(Category 1)
[1]

Chronic aquatic toxicity

(Category 1)
[1]

Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects
[1]

Storage Conditions
Store at -20°C (powder) or

-80°C (in solvent)
[1]

Experimental Protocol: Proper Disposal of RIG012
The following step-by-step procedure must be followed for the disposal of RIG012 and its

containers.

1. Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment, including safety goggles with side-shields,

chemical-resistant gloves (e.g., nitrile), and a lab coat.[1]

2. Waste Collection:
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Collect all waste containing RIG012, including unused product, contaminated consumables

(e.g., pipette tips, tubes), and empty containers, in a designated and clearly labeled

hazardous waste container.

Do not mix with other waste streams unless compatible.

3. Spillage and Cleanup:

In case of a spill, prevent further leakage or spillage.[1]

Keep the product away from drains and water courses.[1]

Absorb liquid spills with an inert, finely-powdered liquid-binding material such as diatomite or

universal binders.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Collect all cleanup materials in the designated hazardous waste container.[1]

4. Disposal of Contents and Container:

The primary instruction for disposal is to "Dispose of contents/ container to an approved

waste disposal plant."[1]

This should be done in accordance with all prevailing country, federal, state, and local

regulations.[1]

Crucially, avoid release to the environment.[1]

5. Handling Precautions:

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]
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The following diagram illustrates the decision-making process for the proper disposal of

RIG012.

RIG012 Waste Generated
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of RIG012 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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